Cas no 61748-03-6 (Benzonitrile, 3-[(triphenylphosphoranylidene)acetyl]-)

• Product Name: Benzonitrile, 3-[(triphenylphosphoranylidene)acetyl]-
• CAS No: 61748-03-6
• MF: C₂₇H₂₀NOP
• MW: 405.427567481995
• CID: 467655
• PubChem ID: 71392677
• Update Time: 2025-04-19

Benzonitrile, 3-[(triphenylphosphoranylidene)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(triphenylphosphoranylidene)acetyl]-
• 3-[2-(triphenyl-λ⁵-phosphanylidene)acetyl]benzonitrile
• DTXSID80814480
• 61748-03-6
• 3-[(Triphenyl-lambda~5~-phosphanylidene)acetyl]benzonitrile

• Inchi： 1S/C27H20NOP/c28-20-22-11-10-12-23(19-22)27(29)21-30(24-13-4-1-5-14-24,25-15-6-2-7-16-25)26-17-8-3-9-18-26/h1-19,21H
• InChI Key： CXTWRZRFRHDSBZ-UHFFFAOYSA-N
• SMILES： P(=CC(C1C=CC=C(C#N)C=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 405.1284
• Monoisotopic Mass: 405.128251259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86